![molecular formula C16H18FN B1372322 2-fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline CAS No. 1039322-89-8](/img/structure/B1372322.png)
2-fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline
Overview
Description
2-Fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline, also known as FMMEA, is an aniline derivative that has been found to have a range of applications in the fields of synthetic organic chemistry and biochemistry. It is a versatile compound that can be used for numerous applications, including synthesis, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
Antiviral Research
This compound can be utilized in the synthesis of indole derivatives, which have shown promise in antiviral activity. For instance, derivatives have been prepared and reported to inhibit influenza A and Coxsackie B4 virus with significant potency . The presence of the fluoro and methyl groups may influence the binding affinity to viral proteins, offering a pathway for developing new antiviral drugs.
Neuropharmacological Potential
Given the structural similarity to compounds that interact with the central nervous system, 2-fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline could be instrumental in synthesizing new neuropharmacological agents. Its potential applications include the development of drugs for neurodegenerative diseases and cognitive disorders.
Each of these applications leverages the unique chemical structure of 2-fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline to explore different therapeutic areas. The compound’s ability to serve as a scaffold for indole derivatives is particularly valuable, given the wide range of biological activities associated with indoles . Research in these fields can lead to significant advancements in medical science and pharmacology.
properties
IUPAC Name |
2-fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN/c1-11-4-7-14(8-5-11)13(3)18-16-10-12(2)6-9-15(16)17/h4-10,13,18H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOFJRHWETABJOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C)NC2=C(C=CC(=C2)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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